Cas no 92534-69-5 (1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 92534-69-5
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD00222738
• CID: 753148
• PubChem ID: 592623
• Update Time: 2025-06-09

1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-nitro-
• 1-Methyl-4-nitro-5-pyrazolecarboxylic acid
• 1H-Pyrazole-5-carboxylic acid,1-methyl-4-nitro
• 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 1-methyl-4-nitropyrazole-5-carboxylic acid
• 2-Methyl-4-nitro-2H-pyrazole-3-carboxylic acid
• ANGMMUPJSXUXGY-UHFFFAOYSA-N
• 2-Methyl-4-nitro-2H-pyrazole-3-carboxylicacid
• 2-methyl-4-nitropyrazole-3-carboxylic acid
• PubChem17383
• PubChem18187
• 1-methyl-4-nitro-1H-pyrazole-5-carboxylicacid
• Cambridge id 5182765
• 1H-Pyrazole-5-carboxylicacid,1-methyl-
• SCHEMBL3998201
• PB14161
• MFCD00222738
• F30040
• A860053
• 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid #
• CS-0045086
• Oprea1_602789
• DTXSID50343838
• SY041942
• Pyrazole-5-ylcarboxylic acid, 4-nitro-1-methyl-
• BB 0256471
• EN300-83462
• Z275141258
• AKOS000301372
• F0405-2014
• J-504952
• FT-0677179
• AMY4942
• SR-01000408134
• AS-66916
• 92534-69-5
• EU-0035706
• CHEMBL394437
• 2-Methyl-4-nitro-pyrazole-3-carboxylic acid
• SR-01000408134-1
• ALBB-004723
• BBL013078
• DA-29171
• STK315324

• MDL： MFCD00222738
• Inchi： 1S/C5H5N3O4/c1-7-4(5(9)10)3(2-6-7)8(11)12/h2H,1H3,(H,9,10)
• InChI Key： ANGMMUPJSXUXGY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02800
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -0.1

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-161°C
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 100.94000
• LogP: 0.54970

1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid

Introduction to 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 92534-69-5)

1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid, identified by the Chemical Abstracts Service registry number 92534-69-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and synthetic chemistry. The nitro and carboxylic acid functional groups present in its molecular structure contribute to its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid scaffold is particularly interesting because of its ability to serve as a precursor for various pharmacologically active compounds. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a nitro group at the 4-position enhances the electrophilicity of the molecule, facilitating further functionalization through reduction or nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry where selective modifications are often required to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 1-Methyl-4-nitro-1H-pyrazole-5-carboxylic acid has been explored as a key building block in the synthesis of molecules targeting specific disease pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. The carboxylic acid moiety allows for amide bond formation, enabling the creation of peptidomimetics or protein-protein interaction inhibitors, which are increasingly relevant in modern drug design.

The nitro group in 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid also plays a crucial role in modulating the electronic properties of the molecule. This can influence both its solubility and binding affinity to biological targets. Researchers have leveraged this property to develop prodrugs or bioisosteres that improve drug delivery or metabolic stability. Additionally, the nitro group can be reduced to an amine, expanding the compound’s synthetic utility and allowing for further derivatization into more complex structures.

One of the most compelling aspects of 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid is its role in green chemistry initiatives. The compound’s reactivity profile enables catalytic processes that minimize waste and energy consumption, aligning with sustainable pharmaceutical practices. Recent advancements in flow chemistry have demonstrated how this compound can be efficiently synthesized under mild conditions, reducing environmental impact while maintaining high yields. Such innovations are critical as the pharmaceutical industry continues to prioritize eco-friendly methodologies.

From a computational chemistry perspective, 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid has been used as a model system to develop predictive models for drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its well-defined structure allows researchers to correlate molecular descriptors with biological activity, aiding in the rational design of new therapeutics. Machine learning algorithms have been trained using datasets containing derivatives of this compound to identify patterns that predict efficacy and safety profiles.

The versatility of 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid extends beyond its applications in small-molecule drug discovery. It has also been investigated as a component in material science, particularly in the development of organic semiconductors and conductive polymers. The nitro group’s electron-withdrawing nature can modulate charge transport properties, making it valuable for designing advanced electronic materials with applications ranging from flexible electronics to photovoltaic devices.

In summary, 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS No. 92534-69-5) represents a cornerstone compound in modern chemical research with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it indispensable for synthesizing biologically active molecules, while its adaptability supports sustainable chemical practices and cutting-edge material science innovations. As research continues to evolve, this compound will undoubtedly remain at the forefront of scientific exploration.